- Discovery and Refinement of a New Structural Class of Potent Peptide Deformylase Inhibitors, Journal of Medicinal Chemistry, 2007, 50(1), 10-20
Cas no 919295-79-7 (ethyl 2-(6-bromo-1H-indol-3-yl)acetate)
ethyl 2-(6-bromo-1H-indol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(6-bromo-1H-indol-3-yl)acetate
- 1H-Indole-3-acetic acid, 6-bromo-, ethyl ester
- 6-bromo-1H-Indole-3-acetic acid ethyl ester
- Ethyl 6-bromo-1H-indole-3-acetate (ACI)
- EN300-111328
- Ethyl (6-bromo-1H-indol-3-yl)acetate
- (6-Bromo-1H-indol-3-yl)-acetic acid ethyl ester
- 919295-79-7
- Z1416283660
- MFCD12912004
- Ethyl 6-Bromoindole-3-acetate
- AC7253
- SCHEMBL4261621
- DBEHTVLBNORKMZ-UHFFFAOYSA-N
- AKOS024175113
- CS-0130572
- DB-369027
- SY058559
- DTXSID50582745
-
- MDL: MFCD12912004
- Inchi: 1S/C12H12BrNO2/c1-2-16-12(15)5-8-7-14-11-6-9(13)3-4-10(8)11/h3-4,6-7,14H,2,5H2,1H3
- InChI Key: DBEHTVLBNORKMZ-UHFFFAOYSA-N
- SMILES: O=C(CC1C2C(=CC(=CC=2)Br)NC=1)OCC
Computed Properties
- Exact Mass: 281.00514g/mol
- Monoisotopic Mass: 281.00514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.1Ų
ethyl 2-(6-bromo-1H-indol-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E904380-10mg |
Ethyl 2-(6-Bromo-1H-indol-3-yl)acetate |
919295-79-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E904380-50mg |
Ethyl 2-(6-Bromo-1H-indol-3-yl)acetate |
919295-79-7 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E904380-100mg |
Ethyl 2-(6-Bromo-1H-indol-3-yl)acetate |
919295-79-7 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM334200-1g |
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate |
919295-79-7 | 95%+ | 1g |
$313 | 2022-08-31 | |
| Chemenu | CM334200-5g |
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate |
919295-79-7 | 95%+ | 5g |
$293 | 2022-08-31 | |
| eNovation Chemicals LLC | D776840-1g |
Ethyl 6-Bromoindole-3-acetate |
919295-79-7 | 95% | 1g |
$715 | 2024-07-20 | |
| Chemenu | CM334200-1g |
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate |
919295-79-7 | 95%+ | 1g |
$313 | 2021-08-18 | |
| Chemenu | CM334200-5g |
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate |
919295-79-7 | 95%+ | 5g |
$293 | 2021-08-18 | |
| Enamine | EN300-111328-0.05g |
ethyl 2-(6-bromo-1H-indol-3-yl)acetate |
919295-79-7 | 95% | 0.05g |
$177.0 | 2023-10-27 | |
| Enamine | EN300-111328-0.1g |
ethyl 2-(6-bromo-1H-indol-3-yl)acetate |
919295-79-7 | 95% | 0.1g |
$264.0 | 2023-10-27 |
ethyl 2-(6-bromo-1H-indol-3-yl)acetate Production Method
Production Method 1
1.2 Reagents: Zinc chloride Solvents: Ethanol ; 0 °C → rt; 24 h, rt
1.3 Solvents: Toluene ; 24 h, rt
Production Method 2
- Discovery of aryl-substituted indole and indoline derivatives as RORγt agonists, European Journal of Medicinal Chemistry, 2019, 182,
Production Method 3
- Studies toward the total synthesis of (+/-)-chartelline C and (-)-platensimycin, 2008, , 69(9),
Production Method 4
- Novel indole derivatives as inhibitors hepatitis C virus replication and their preparation and use in the treatment of hepatitis C infection, World Intellectual Property Organization, , ,
ethyl 2-(6-bromo-1H-indol-3-yl)acetate Raw materials
ethyl 2-(6-bromo-1H-indol-3-yl)acetate Preparation Products
ethyl 2-(6-bromo-1H-indol-3-yl)acetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
Additional information on ethyl 2-(6-bromo-1H-indol-3-yl)acetate
Introduction to Ethyl 2-(6-bromo-1H-indol-3-yl)acetate (CAS No. 919295-79-7)
Ethyl 2-(6-bromo-1H-indol-3-yl)acetate, a compound with the chemical formula C11H9BrNO2, is a significant molecule in the field of pharmaceutical and biochemical research. This compound is characterized by its ethyl ester group and a bromo-substituted indole core, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both functional groups enhances its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.
The CAS number 919295-79-7 uniquely identifies this compound and distinguishes it from other molecules with similar structures. This numbering system ensures precise chemical identification and facilitates accurate documentation in scientific literature and patents. Ethyl 2-(6-bromo-1H-indol-3-yl)acetate has garnered attention due to its role in the synthesis of complex organic molecules, including potential pharmacophores for drug discovery.
In recent years, indole derivatives have been extensively studied for their pharmacological properties. The bromo-substituted indole moiety in Ethyl 2-(6-bromo-1H-indol-3-yl)acetate is particularly noteworthy, as bromine atoms can serve as handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The ethyl ester group also provides a site for modifications, allowing chemists to tailor the molecule's properties for specific applications.
The pharmaceutical industry has shown keen interest in indole-based compounds due to their diverse biological activities. For instance, indole derivatives have been implicated in the treatment of neurological disorders, cancer, and infectious diseases. Ethyl 2-(6-bromo-1H-indol-3-yl)acetate serves as a versatile building block for synthesizing more complex molecules that target specific biological pathways. Its structural features make it an attractive candidate for further derivatization, enabling the exploration of novel drug candidates with enhanced efficacy and reduced side effects.
Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 2-(6-bromo-1H-indol-3-yl)acetate. For example, transition-metal-catalyzed reactions have enabled the efficient construction of indole-based scaffolds with high regioselectivity and yield. These techniques have opened new avenues for drug discovery, allowing researchers to rapidly prototype and optimize lead compounds. The compound's compatibility with modern synthetic strategies makes it a valuable asset in medicinal chemistry libraries.
The use of computational chemistry and high-throughput screening has also accelerated the discovery process for indole derivatives like Ethyl 2-(6-bromo-1H-indol-3-yl)acetate. These tools allow researchers to predict the biological activity of molecules before they are synthesized, significantly reducing the time and cost associated with drug development. By leveraging these technologies, scientists can more efficiently identify promising candidates for further investigation.
In addition to its pharmaceutical applications, Ethyl 2-(6-bromo-1H-indol-3-yl)acetate has potential uses in materials science and agrochemicals. The unique structural features of this compound make it a candidate for developing novel materials with specific electronic or optical properties. Furthermore, its reactivity allows for the synthesis of agrochemicals that could enhance crop protection and yield.
The synthesis of Ethyl 2-(6-bromo-1H-indol-3-yl)acetate typically involves multi-step organic reactions starting from readily available precursors. Key steps often include bromination of an indole derivative followed by esterification to introduce the ethyl group. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for pharmaceutical applications.
Quality control and analytical techniques play a vital role in ensuring the integrity of Ethyl 2-(6-bromo-1H-indol-3-yl)acetate throughout its synthesis and purification process. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the structure and purity of the compound. These analytical methods provide confidence that the final product meets the stringent requirements for use in research and development.
The future prospects for Ethyl 2-(6-bromo-1H-indol-3-yl)acetate are promising, given its versatility and utility in synthetic chemistry. As new methodologies emerge, researchers will continue to explore its potential applications across various fields. Collaborative efforts between academia and industry will further drive innovation, leading to the development of novel compounds that address unmet medical needs.
919295-79-7 (ethyl 2-(6-bromo-1H-indol-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)